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Compound of Interest

Compound Name: Hentetracontane

Cat. No.: B1581311 Get Quote

Technical Support Center: Hentetracontane
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and proper storage of

hentetracontane.

Frequently Asked Questions (FAQs)
Q1: What is hentetracontane and what are its basic properties?

Hentetracontane, also known as untriacontane, is a long-chain saturated hydrocarbon with the

chemical formula C₃₁H₆₄.[1][2][3][4] It is a white, waxy solid at room temperature and is

practically insoluble in water but soluble in organic solvents like heptane, benzene, and

petroleum ether.[1][5]

Q2: How stable is hentetracontane?

Hentetracontane is a relatively inert and stable compound under recommended storage

conditions.[5][6] As a long-chain alkane, it is not highly reactive.[1] However, its stability can be

compromised by certain environmental factors.

Q3: What are the ideal storage conditions for hentetracontane?

To ensure its long-term stability, hentetracontane should be stored in a tightly closed container

in a dry, cool, and well-ventilated area.[2][6][7] For optimal shelf life, a storage temperature of
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-20°C is recommended, which can preserve the compound for at least four years.[8] It should

be protected from excessive heat, light, and moisture.[6][9]

Q4: What are the known incompatibilities of hentetracontane?

The primary incompatibility of hentetracontane is with strong oxidizing agents.[5][6] Contact

with these substances should be avoided to prevent vigorous reactions.

Troubleshooting Guide
Problem: I've observed a change in the physical appearance of my hentetracontane sample

(e.g., discoloration, clumping). What could be the cause?

Possible Cause: Exposure to contaminants, moisture, or excessive heat. While

hentetracontane is stable, long-term improper storage can lead to physical changes.

Clumping could indicate moisture absorption. Discoloration might suggest the presence of

impurities or slow oxidation, especially if exposed to heat and air over extended periods.

Solution:

Verify Storage Conditions: Ensure the compound is stored in a tightly sealed container in a

cool, dry place, away from direct light.

Purity Check: If you suspect contamination or degradation, consider re-purifying the

material. The melting point is a good indicator of purity; for pure hentetracontane, it

should be in the range of 67-69.3 °C.[1][10]

Inert Atmosphere: For long-term storage, especially of high-purity samples for sensitive

applications, consider storing under an inert atmosphere (e.g., argon or nitrogen) to

minimize oxidation risk.

Problem: My experimental results are inconsistent when using hentetracontane. Could the

compound's stability be a factor?

Possible Cause: While hentetracontane itself is largely inert, degradation is possible under

harsh experimental conditions. High temperatures, the presence of strong oxidizers, or

certain catalysts in your reaction mixture could potentially lead to side reactions.
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Solution:

Analyze Reaction Conditions: Review your experimental protocol for aggressive reagents

or conditions that might affect a long-chain alkane.

Control Temperature: Avoid excessive heating during your experiments unless specified by

the protocol.

Inert Reaction Environment: If your experiment is sensitive to oxidation, conduct it under

an inert atmosphere.

Purity of Starting Material: Always ensure the purity of your hentetracontane before use,

as impurities could interfere with your reaction.

Problem: Hentetracontane is a waxy solid and is difficult to handle and weigh accurately. What

is the best way to manage this?

Possible Cause: The waxy nature is an inherent physical property of long-chain alkanes due

to strong van der Waals forces.[1]

Solution:

Gentle Warming: You can gently warm the container to slightly above the melting point of

hentetracontane (67-69.3 °C) to handle it as a liquid.[1][10] Use a calibrated heat source

and avoid overheating to prevent any potential degradation.

Dissolving in a Solvent: For accurate measurements, consider preparing a stock solution

by dissolving a larger, more easily weighed amount of hentetracontane in a suitable,

volatile solvent (e.g., heptane). You can then dispense the solution by volume. Ensure the

solvent is anhydrous and of high purity to avoid introducing contaminants.

Quantitative Data
Physical and Chemical Properties of Hentetracontane
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Property Value Source(s)

Molecular Formula C₃₁H₆₄ [1][2][5]

Molar Mass 436.85 g/mol [1]

Appearance
White, opaque, waxy

solid/crystals
[1][3][10]

Melting Point 67-69.3 °C (340.15-342.45 K) [1][3][10]

Boiling Point
458 °C (731.15 K) at 760

mmHg
[1][3]

Density 0.781 g/cm³ at 68 °C [1][5]

Solubility

Insoluble in water; Soluble in

heptane, benzene, petroleum

ether.

[1][5]

Vapor Pressure
1.40 x 10⁻¹¹ mmHg at 25 °C

(extrapolated)
[1][5]

Flash Point ~313 °C (estimated) [3]
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Recommended Storage Conditions Factors Affecting Stability
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Caption: Factors influencing hentetracontane stability and recommended storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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